Cas no 425378-67-2 (Imidazo[1,2-b][1,2,4]triazine,7-bromo-3-(trifluoromethyl)-)
Imidazo[1,2-b][1,2,4]triazine,7-bromo-3-(trifluoromethyl)- Chemical and Physical Properties
Names and Identifiers
-
- Imidazo[1,2-b][1,2,4]triazine,7-bromo-3-(trifluoromethyl)-
- 3-BROMO-7-(TRIFLUOROMETHYL)IMIDAZO[1,2-B][1,2,4]TRIAZINE
- 7-bromo-3-trifluoromethyl-imidazo[1,2-b][1,2,4]triazine
- 7-Bromo-3-trifluoromethylimidazo[1,2-b][1,2,4]triazine
- AG-F-51253
- CTK4I6360
- Imidazo[1,2-b][1,2,4]triazine, 7-bromo-3-(trifluoromethyl)-
-
- MDL: MFCD09031762
- Inchi: 1S/C6H2BrF3N4/c7-4-2-11-5-13-3(6(8,9)10)1-12-14(4)5/h1-2H
- InChI Key: RXZLFBDCEQEETM-UHFFFAOYSA-N
- SMILES: N1=CC(C(F)(F)F)=NC2=NC=C(Br)N12
Computed Properties
- Exact Mass: 265.94156
Experimental Properties
- PSA: 43.08
Imidazo[1,2-b][1,2,4]triazine,7-bromo-3-(trifluoromethyl)- Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| eNovation Chemicals LLC | D298448-1g |
7-bromo-3-(trifluoromethyl)imidazo[1,2-b][1,2,4]triazine |
425378-67-2 | 95% | 1g |
$1280 | 2024-05-24 | |
| eNovation Chemicals LLC | D298448-5g |
7-bromo-3-(trifluoromethyl)imidazo[1,2-b][1,2,4]triazine |
425378-67-2 | 95% | 5g |
$2680 | 2024-05-24 | |
| eNovation Chemicals LLC | D298448-25g |
7-bromo-3-(trifluoromethyl)imidazo[1,2-b][1,2,4]triazine |
425378-67-2 | 95% | 25g |
$4680 | 2024-05-24 | |
| eNovation Chemicals LLC | D298448-1g |
7-bromo-3-(trifluoromethyl)imidazo[1,2-b][1,2,4]triazine |
425378-67-2 | 95% | 1g |
$1280 | 2025-02-21 | |
| eNovation Chemicals LLC | D298448-25g |
7-bromo-3-(trifluoromethyl)imidazo[1,2-b][1,2,4]triazine |
425378-67-2 | 95% | 25g |
$4680 | 2025-02-21 | |
| eNovation Chemicals LLC | D298448-5g |
7-bromo-3-(trifluoromethyl)imidazo[1,2-b][1,2,4]triazine |
425378-67-2 | 95% | 5g |
$2680 | 2025-02-21 | |
| eNovation Chemicals LLC | D298448-1g |
7-bromo-3-(trifluoromethyl)imidazo[1,2-b][1,2,4]triazine |
425378-67-2 | 95% | 1g |
$1280 | 2025-02-26 | |
| eNovation Chemicals LLC | D298448-5g |
7-bromo-3-(trifluoromethyl)imidazo[1,2-b][1,2,4]triazine |
425378-67-2 | 95% | 5g |
$2680 | 2025-02-26 | |
| eNovation Chemicals LLC | D298448-25g |
7-bromo-3-(trifluoromethyl)imidazo[1,2-b][1,2,4]triazine |
425378-67-2 | 95% | 25g |
$4680 | 2025-02-26 |
Imidazo[1,2-b][1,2,4]triazine,7-bromo-3-(trifluoromethyl)- Related Literature
-
R. M. Pemberton,J. P. Hart,T. T. Mottram Analyst, 2001,126, 1866-1871
-
Raheleh Torabi,Hedayatollah Ghourchian,Massoud Amanlou Org. Biomol. Chem., 2016,14, 8141-8153
-
M. A. Piechowiak,A. Videcoq,R. Ferrando,D. Bochicchio,C. Pagnoux,F. Rossignol Phys. Chem. Chem. Phys., 2012,14, 1431-1439
-
Kanjun Sun,Fengting Hua,Shuzhen Cui,Yanrong Zhu,Hui Peng,Guofu Ma RSC Adv., 2021,11, 37631-37642
Additional information on Imidazo[1,2-b][1,2,4]triazine,7-bromo-3-(trifluoromethyl)-
Comprehensive Overview of Imidazo[1,2-b][1,2,4]triazine,7-bromo-3-(trifluoromethyl)- (CAS No. 425378-67-2)
The compound Imidazo[1,2-b][1,2,4]triazine,7-bromo-3-(trifluoromethyl)- (CAS No. 425378-67-2) is a heterocyclic organic molecule that has garnered significant attention in pharmaceutical and agrochemical research. Its unique structure, featuring a 7-bromo substitution and a trifluoromethyl group, makes it a valuable intermediate in the synthesis of bioactive compounds. Researchers are particularly interested in its potential applications in drug discovery, owing to its ability to modulate biological pathways.
In recent years, the demand for Imidazo[1,2-b][1,2,4]triazine derivatives has surged, driven by their versatility in medicinal chemistry. The presence of the trifluoromethyl group enhances the compound's metabolic stability and lipophilicity, which are critical factors in the development of orally bioavailable drugs. This aligns with the growing trend in the pharmaceutical industry to design molecules with improved pharmacokinetic properties.
One of the most frequently searched questions related to this compound is: "What are the synthetic routes for Imidazo[1,2-b][1,2,4]triazine derivatives?" The synthesis typically involves multi-step reactions, including cyclization and halogenation processes. The 7-bromo moiety serves as a reactive site for further functionalization, enabling the introduction of diverse substituents. This flexibility makes the compound a cornerstone in the construction of complex molecular architectures.
Another hot topic in the scientific community is the role of trifluoromethyl groups in drug design. The trifluoromethyl group in Imidazo[1,2-b][1,2,4]triazine,7-bromo-3-(trifluoromethyl)- is known to influence the electronic and steric properties of the molecule, often leading to enhanced binding affinity with target proteins. This has been a key focus in the development of kinase inhibitors and other therapeutic agents.
The compound's CAS No. 425378-67-2 is frequently referenced in patent literature, highlighting its commercial and scientific importance. Companies specializing in custom synthesis and contract research organizations (CROs) often list this compound in their catalogs, catering to the needs of academic and industrial researchers. Its availability in high purity forms is crucial for reproducible experimental results.
From an SEO perspective, keywords such as "Imidazo[1,2-b][1,2,4]triazine synthesis", "7-bromo-3-(trifluoromethyl) derivatives", and "CAS 425378-67-2 applications" are highly relevant. These terms reflect the interests of chemists and pharmacologists seeking detailed information on this compound. Additionally, the rise of AI-driven drug discovery has increased searches for "heterocyclic compounds in machine learning models", further emphasizing the relevance of this molecule.
Environmental and regulatory considerations are also part of the discourse surrounding Imidazo[1,2-b][1,2,4]triazine derivatives. While the compound itself is not classified as hazardous, its handling and disposal must adhere to standard laboratory safety protocols. This aspect is often addressed in safety data sheets (SDS) provided by suppliers.
In conclusion, Imidazo[1,2-b][1,2,4]triazine,7-bromo-3-(trifluoromethyl)- (CAS No. 425378-67-2) represents a fascinating area of research with broad implications for drug development and material science. Its structural features and synthetic adaptability make it a subject of ongoing investigation, ensuring its place in the forefront of modern chemistry.
425378-67-2 (Imidazo[1,2-b][1,2,4]triazine,7-bromo-3-(trifluoromethyl)-) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)